![molecular formula C26H29N5O3 B2524041 9-(4-ethoxyphenyl)-1,7-dimethyl-3-[(2-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione CAS No. 844448-41-5](/img/no-structure.png)
9-(4-ethoxyphenyl)-1,7-dimethyl-3-[(2-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
Overview
Description
Molecular Structure Analysis
The molecular structure of 9-(4-ethoxyphenyl)-1,7-dimethyl-3-[(2-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione consists of a purine-pyrimidine hybrid scaffold. The compound contains multiple aromatic rings, including an ethoxyphenyl group and a methylphenyl group. The precise arrangement of atoms and bonds can be visualized using molecular modeling software .
Physical And Chemical Properties Analysis
properties
CAS RN |
844448-41-5 |
|---|---|
Product Name |
9-(4-ethoxyphenyl)-1,7-dimethyl-3-[(2-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione |
Molecular Formula |
C26H29N5O3 |
Molecular Weight |
459.55 |
IUPAC Name |
9-(4-ethoxyphenyl)-1,7-dimethyl-3-[(2-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione |
InChI |
InChI=1S/C26H29N5O3/c1-5-34-21-12-10-20(11-13-21)29-14-17(2)15-30-22-23(27-25(29)30)28(4)26(33)31(24(22)32)16-19-9-7-6-8-18(19)3/h6-13,17H,5,14-16H2,1-4H3 |
InChI Key |
STDISVGWQZXTQS-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)N2CC(CN3C2=NC4=C3C(=O)N(C(=O)N4C)CC5=CC=CC=C5C)C |
solubility |
not available |
Origin of Product |
United States |
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